Cas no 2229461-31-6 (1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229461-31-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5801786
• PubChem ID: 165689301
• Update Time: 2025-06-08

1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde
• EN300-1797563
• 2229461-31-6

• Inchi： 1S/C11H11NO3/c1-8-3-2-4-9(12(14)15)10(8)11(7-13)5-6-11/h2-4,7H,5-6H2,1H3
• InChI Key： NCFZFYSECBRJOX-UHFFFAOYSA-N
• SMILES： O=CC1(C2C(=CC=CC=2C)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229461-31-6)

The compound 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229461-31-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This aldehyde derivative, characterized by a cyclopropane ring fused with a nitrophenyl group, offers a versatile scaffold for synthetic chemists and researchers exploring novel chemical entities.

One of the key reasons for the growing interest in 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde is its role as an intermediate in the synthesis of more complex molecules. The presence of both a nitro group and an aldehyde functionality makes it a valuable building block for constructing heterocyclic compounds, which are often pivotal in drug discovery. Researchers frequently search for "nitrophenyl aldehyde derivatives" or "cyclopropane carbaldehyde applications" to understand its utility in modern organic synthesis.

In the context of current trends, sustainability and green chemistry are hot topics in the scientific community. The synthesis and application of 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde align with these trends, as efforts are being made to develop eco-friendly methods for its production. Questions like "How to synthesize nitrophenyl aldehydes sustainably?" or "Green chemistry approaches for cyclopropane derivatives" are frequently explored in academic and industrial research.

Another area of interest is the compound's potential in pharmaceutical research. The cyclopropane moiety is known for its ability to enhance the metabolic stability and bioavailability of drug candidates. As a result, queries such as "cyclopropane in drug design" or "nitrophenyl aldehydes as pharmaceutical intermediates" are common among medicinal chemists. The unique steric and electronic properties of 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde make it a promising candidate for further exploration in this domain.

From a material science perspective, the compound's aromatic and aldehyde functionalities open doors to its use in polymer chemistry and advanced materials. Researchers investigating "nitrophenyl-based polymers" or "aldehyde-functionalized materials" may find this compound particularly relevant. Its potential to act as a cross-linking agent or a precursor for conductive materials is an area ripe for innovation.

In summary, 1-(2-methyl-6-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229461-31-6) is a multifaceted compound with broad applicability across scientific disciplines. Its structural uniqueness, combined with the rising demand for sustainable and efficient synthetic methods, positions it as a molecule of significant interest. Whether you're a chemist exploring "nitrophenyl aldehyde synthesis" or a material scientist delving into "functionalized cyclopropane derivatives," this compound offers a wealth of opportunities for research and development.